Cas no 4767-63-9 (1(3H)-Isobenzofuranone, 3-ethylidene-, (E)-)

• Product Name: 1(3H)-Isobenzofuranone, 3-ethylidene-, (E)-
• CAS No: 4767-63-9
• MF: C₁₀H₈O₂
• MW: 160.169322967529
• CID: 1518174
• PubChem ID: 919972
• Update Time: 2025-04-21

1(3H)-Isobenzofuranone, 3-ethylidene-, (E)- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone, 3-ethylidene-, (E)-
• (E)-3-Ethylidenephthalide
• ethylidene phthalide
• SCHEMBL13062771
• NSC508400
• DTXSID50358861
• 4767-63-9
• 61658-90-0
• (3E)-3-ethylidene-2-benzofuran-1-one
• NSC-508400
• (E)-3-Ethylideneisobenzofuran-1(3H)-one

• Inchi： 1S/C10H8O2/c1-2-9-7-5-3-4-6-8(7)10(11)12-9/h2-6H,1H3/b9-2+
• InChI Key： FLOWXWKOKRXGBR-XNWCZRBMSA-N
• SMILES： O1C(C2C=CC=CC=2/C/1=C\C)=O

Computed Properties

• Exact Mass: 160.05244
• Monoisotopic Mass: 160.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3